Cas no 6265-15-2 (5-[(4-aminobenzoyl)amino]-2-hydroxy-3-methylbenzoic acid)

• Product name: 5-[(4-aminobenzoyl)amino]-2-hydroxy-3-methylbenzoic acid
• CAS No: 6265-15-2
• MF: C₁₅H₁₄N₂O₄
• MW: 286.28266
• CID: 1640705
• PubChem ID: 22640

5-[(4-aminobenzoyl)amino]-2-hydroxy-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-aminobenzoyl)amino]-2-hydroxy-3-methylbenzoic acid
• DTXSID8074867
• Benzoic acid, 5-((4-aminobenzoyl)amino)-2-hydroxy-3-methyl-
• 6265-15-2
• 5-(4-Aminobenzamido)-2,3-cresotic acid

• Inchi： InChI=1S/C15H14N2O4/c1-8-6-11(7-12(13(8)18)15(20)21)17-14(19)9-2-4-10(16)5-3-9/h2-7,18H,16H2,1H3,(H,17,19)(H,20,21)
• InChI Key： AOMFEMQHOBBHFK-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)C(=O)O)NC(=O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 286.09542
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 112.65